Cas no 100909-95-3 (2-(2,5-dimethylfuran-3-yl)acetic acid)

• Product Name: 2-(2,5-dimethylfuran-3-yl)acetic acid
• CAS No: 100909-95-3
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD20640572
• CID: 2195029
• PubChem ID: 13619546
• Update Time: 2025-10-30

2-(2,5-dimethylfuran-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2,5-Dimethylfuran-3-yl)-acetic acid
• (2,5-dimethylfuran-3-yl)acetic acid
• 2-(2,5-dimethylfuran-3-yl)acetic acid

• MDL： MFCD20640572
• Inchi： 1S/C8H10O3/c1-5-3-7(4-8(9)10)6(2)11-5/h3H,4H2,1-2H3,(H,9,10)
• InChI Key： QGZGHBXQVVXVEZ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CC(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Topological Polar Surface Area: 50.4

Additional information on 2-(2,5-dimethylfuran-3-yl)acetic acid

Introduction to 2-(2,5-dimethylfuran-3-yl)acetic acid (CAS No. 100909-95-3) and Its Emerging Applications in Chemical and Pharmaceutical Research

2-(2,5-dimethylfuran-3-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 100909-95-3, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, featuring a fused heterocyclic ring system with acetic acid functionality, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of novel molecules. Its molecular structure, characterized by a 2,5-dimethylfuran moiety linked to an acetic acid side chain, provides a scaffold for further functionalization and derivatization, enabling its application in diverse biochemical pathways and drug discovery initiatives.

The 2,5-dimethylfuran core of this compound is particularly noteworthy due to its stability and reactivity under various conditions. This feature has been exploited in recent years to develop innovative synthetic routes for complex organic molecules. Researchers have leveraged the electron-deficient nature of the furan ring to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl systems found in many bioactive compounds.

In the realm of pharmaceutical research, 2-(2,5-dimethylfuran-3-yl)acetic acid has emerged as a promising candidate for exploring new therapeutic modalities. Its acetic acid moiety suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating metabolic pathways. Recent studies have highlighted its role in the synthesis of inhibitors targeting inflammatory pathways, where its structural features contribute to enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its utility in developing drug candidates for neurological disorders. The 2,5-dimethylfuran ring has been shown to interact with specific neurotransmitter receptors, making it a valuable building block for molecules designed to alleviate symptoms associated with conditions like epilepsy and neurodegeneration. Preliminary in vitro studies have demonstrated that derivatives of 2-(2,5-dimethylfuran-3-yl)acetic acid exhibit potential as modulators of GABAergic systems, which are integral to maintaining neuronal homeostasis.

The synthesis of 2-(2,5-dimethylfuran-3-yl)acetic acid itself is an area of active investigation. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Advances in catalytic systems have allowed for greener synthetic routes, minimizing waste and energy consumption. These developments align with global efforts to promote sustainable chemistry practices in pharmaceutical manufacturing.

Furthermore, the compound's compatibility with modern analytical techniques has made it an attractive choice for structural elucidation and quality control purposes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and purity, ensuring that researchers can confidently incorporate it into their synthetic schemes.

The growing interest in 2-(2,5-dimethylfuran-3-yl)acetic acid has also spurred innovation in computational chemistry. Molecular modeling studies have been instrumental in predicting its behavior in various biochemical environments, helping researchers design more effective derivatives with tailored properties. These computational approaches complement experimental work by providing rapid screening tools for identifying promising candidates before costly wet-lab synthesis.

In conclusion, 2-(2,5-dimethylfuran-3-yl)acetic acid (CAS No. 100909-95-3) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features offer broad applicability in drug discovery, material science, and industrial chemistry. As research continues to uncover new possibilities for this compound, its role as a key intermediate is expected to expand further, driving innovation across multiple scientific disciplines.